Cycloundecasiloxane, docosamethyl-

• CAS No.: 18766-38-6
• Molecular Formula: C22H66O11Si11
• Molecular Weight: 815.7 g/mol
• IUPAC Name: 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-1,3,5,7,9,11,13,15,17,19,21-undecaoxa-2,4,6,8,10,12,14,16,18,20,22-undecasilacyclodocosane
• InChI: InChI=1S/C22H66O11Si11/c1-34(2)23-35(3,4)25-37(7,8)27-39(11,12)29-41(15,16)31-43(19,20)33-44(21,22)32-42(17,18)30-40(13,14)28-38(9,10)26-36(5,6)24-34/h1-22H3
• InChI Key: QKFCLXPIIJGSQB-UHFFFAOYSA-N
• SMILES: C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)C
• Synonyms: DOCOSAMETHYLCYCLOUNDECASILOXANE

Description

Cycloundecasiloxane, docosamethyl- (CAS 18766-38-6) is a cyclic siloxane compound characterized by a 11-membered silicon-oxygen ring (Si-O) backbone, with 22 methyl groups (docosamethyl) attached to the silicon atoms. Its molecular formula is C22H66O11Si11, derived from the general cyclic siloxane structure (CH3)2SiO repeated 11 times . Cyclic siloxanes are widely used in industrial applications, such as silicone oils, lubricants, and polymers, due to their thermal stability, low surface tension, and hydrophobicity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Cyclic methylsiloxanes vary in ring size (tetramer to dodecamer) and methyl substitution, leading to distinct physicochemical and toxicological profiles. Below is a detailed comparison of cycloundecasiloxane, docosamethyl- with key analogs:

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Ring Size (Si-O Units)	Methyl Groups
Octamethylcyclotetrasiloxane (D4)	556-67-2	C8H24O4Si4	296.62	4	8
Decamethylcyclopentasiloxane (D5)	541-02-6	C10H30O5Si5	370.77	5	10
Dodecamethylcyclohexasiloxane (D6)	540-97-6	C12H36O6Si6	444.92	6	12
Icosamethylcyclodecasiloxane (D10)	18772-36-6	C20H60O10Si10	741.54	10	20
Docosamethylcycloundecasiloxane	18766-38-6	C22H66O11Si11	~930*	11	22

Table 2: Physicochemical Properties

Property	D4	D5	D6	D10	Docosamethylcycloundecasiloxane (Inferred)
Boiling Point (°C)	175–176	210–211	245	>300*	>300*
Density (g/cm³)	0.956	0.958	0.959	0.967	~0.970
Water Solubility	0.17 μg/L	5.1 μg/L	5.1 μg/L	Negligible	Negligible
Vapor Pressure (25°C)	133 Pa	4.7 Pa	4.7 Pa	<0.1 Pa	<0.01 Pa
Flash Point (°C)	56	76	>76	>150	>150

Key Trends and Findings:

Molecular Weight and Volatility :

• Larger cyclic siloxanes (e.g., D10, docosamethylcycloundecasiloxane) exhibit higher molecular weights and significantly lower vapor pressures compared to smaller analogs like D4 and D5. This reduces their environmental mobility and inhalation exposure risks .

Thermal Stability and Applications :

• D4 and D5 are volatile and used in cosmetics, antiperspirants, and industrial lubricants .
• Larger compounds like D10 and docosamethylcycloundecasiloxane are likely employed in high-temperature applications (e.g., silicone resins, coatings) due to their thermal stability .

Environmental and Safety Profiles: D4 is classified as a reproductive toxicant (CLP: Repr. 2) and persistent organic pollutant . Larger siloxanes (D10, docosamethylcycloundecasiloxane) are less studied but expected to have lower bioavailability due to their size and hydrophobicity .